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Compound of Interest

1-(1-Oxidopyridin-1-ium-2-yl)-1-
Compound Name:

phenylethanol
CAS No.: 100393-43-9
Cat. No.: B031212

Get Quote

Functionality: Bifunctional Ligand & Synthetic Intermediate Class: Heterocyclic N-Oxide /
Tertiary Alcohol Document ID: TG-HPO-2026-02

Executive Summary

This technical guide profiles 2-(1-hydroxy-1-phenylethyl)pyridine N-oxide, a specialized
heterocyclic compound characterized by a bifunctional coordination motif. Unlike simple
pyridine N-oxides, this molecule incorporates a tertiary alcohol at the

-position, creating a unique steric and electronic environment.

It serves two primary roles in modern research:
e Ligand Design: It acts as an

-bidentate ligand capable of forming stable 7-membered chelate rings with transition metals,
or functioning as a hydrogen-bond donor/acceptor in organocatalysis.
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e Synthetic Pivot: It is the direct precursor for the Boekelheide Rearrangement, a critical
pathway for functionalizing the

-alkyl side chain of pyridine rings.

Structural Architecture & Physicochemical Profile[1]

[2]
Molecular Geometry & Intramolecular Dynamics

The defining feature of this molecule is the proximity of the

-oxide oxygen (

) and the hydroxyl proton (

).

 Intramolecular Hydrogen Bonding: A strong intramolecular hydrogen bond exists between
and
.[1] This locks the conformation, reducing entropic penalty during metal coordination.

e Dipole Moment: The

bond creates a significant dipole (approx. 4.0-5.0 D), making the molecule highly polar yet
soluble in chlorinated solvents (DCM, CHCI

) due to the lipophilic phenyl and methyl groups.

o Chirality: The C(2) carbon is a stereocenter. Enantiopure forms are valuable in asymmetric
catalysis.

Physicochemical Data Table
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Property Value | Characteristic Note

Molecular Formula

Molecular Weight 215.25 g/mol
White to Off-white Crystalline )
Appearance Solid Hygroscopic
oli

High: DCM, MeOH, EtOH;

Low: Hexanes, Et

Solubility Polar organic soluble
O
PKa (Conjugate Acid) ~0.8-1.0 -oxide oxygen is weakly basic
H-Bond Donor Tertiary Alcohol (-OH) Sterically hindered
-oxide Oxygen ( .
H-Bond Acceptor Strong Lewis Base

)

Synthetic Pathways & Optimization

The synthesis is robust, relying on the selective oxidation of the parent pyridine.

Protocol: Selective N-Oxidation
Reaction: 2-(1-hydroxy-1-phenylethyl)pyridine

Product

o Reagent:m-Chloroperoxybenzoic acid (m-CPBA) is preferred over

for lab-scale synthesis due to solubility in DCM and easier workup.

e Stoichiometry: 1.1 - 1.2 equivalents of oxidant.
o Temperature: 0°C to Room Temperature (RT).

Step-by-Step Methodology:
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 Dissolution: Dissolve 1.0 eq (10 mmol) of 2-(1-hydroxy-1-phenylethyl)pyridine in DCM (50
mL). Cool to 0°C.[2]

o Addition: Add 1.2 eq of m-CPBA portion-wise over 15 minutes. Critical: Exothermic reaction;
control addition rate.

e Monitoring: Warm to RT and stir for 3-6 hours. Monitor by TLC (SiO

, 5% MeOH/DCM). The
-oxide is significantly more polar (lower
) than the starting material.

e Quench: Wash with saturated

(3x) to remove m-chlorobenzoic acid byproduct.
« Purification: Dry organic layer (

), concentrate, and recrystallize from EtOAc/Hexane.

Visualization: Synthesis & Reactivity Workflow

Key Transformation

Pal

rent Pyridine of ac! p Target N-Oxide Acyl Transfer 1t [3.,3]
(2-(1-hydroxy-1-phenylethy)pyridine) (m-CPBA, DCM, 0°C) (Intramolecular H-Bond) (Ac20, Heat) Acetoxymethyl Derivative

Click to download full resolution via product page
Caption: Workflow from precursor oxidation to the critical Boekelheide rearrangement pathway.

Reactivity: The Boekelheide Rearrangement

The most chemically significant property of this molecule is its behavior under acylation
conditions, known as the Boekelheide Rearrangement.|[3]
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Mechanism

When treated with acetic anhydride (

) or trifluoroacetic anhydride (TFAA), the
-oxide undergoes a cascade reaction:
e O-Acylation: The
-oxide oxygen attacks the anhydride, forming an acetoxypyridinium cation.

» Deprotonation: A base (acetate) removes a proton from the

-methyl/alkyl group (or in this specific case, the hydroxyl group is acetylated first, leading to
complex elimination/rearrangement pathways).

o Note: For this specific tertiary alcohol, dehydration is a major competing pathway, often
yielding 2-(1-phenylvinyl)pyridine N-oxide or the reduced vinyl pyridine.

» [3,3]-Sigmatropic Shift: If the conditions favor the rearrangement, the acetoxy group migrates

from the nitrogen to the

-carbon.

Application in Catalysis

As a ligand, the title compound operates as a Lewis Base with a pendant H-bond donor.
» Mode: Bifunctional Activation.
e Mechanism: The

-oxide activates a nucleophile (e.g., organosilicon reagents), while the hydroxyl group directs
the electrophile via hydrogen bonding.

o Selectivity: In asymmetric synthesis, the chiral center at the

-carbon induces stereoselectivity in the product.
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Experimental Validation & Safety
Quality Control (Self-Validating Protocols)

 NMR Diagnostic:

o NMR: Look for the downfield shift of the pyridine ring protons adjacent to the nitrogen (H-
6) compared to the unoxidized pyridine (typically shifts from

8.5t0
8.2 ppm due to the change in hybridization/shielding).

o NMR: The C-2 carbon (attached to the alcohol) will show a characteristic shift.
e TLC Verification:
o Stain: UV active.

o Check: The

-oxide will trail significantly behind the parent pyridine in non-polar solvents. Use 5-10%
MeOH in DCM for accurate separation.

Safety Profile

o Explosion Hazard: While stable at RT, concentrated peracids and dry

-oxides can be shock-sensitive or thermally unstable. Do not distill the crude reaction mixture
to dryness at high temperatures.

o Toxicity: Pyridine derivatives are generally hepatotoxic. Handle in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

inte

nded for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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